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Compound of Interest

Compound Name: Trimethylsilyl isothiocyanate

Cat. No.: B1198659

An In-depth Technical Guide to the Physical Properties of Trimethylsilyl Isothiocyanate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical and chemical
properties of trimethylsilyl isothiocyanate (TMSNCS). This versatile organosilicon reagent is
widely utilized in organic synthesis, particularly in the preparation of various heterocyclic
compounds and as a derivatizing agent. Understanding its physical characteristics is crucial for
its effective and safe handling in a laboratory setting.

Core Physical Properties

Trimethylsilyl isothiocyanate is a colorless to pale yellow liquid with a pungent odor.[1] It is
known to be moisture-sensitive and may form a precipitate upon storage.[1][2] Proper storage
under anhydrous conditions, typically at 2-8°C, is recommended to maintain its integrity.[3]

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of trimethylsilyl
isothiocyanate.
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Property Value Citations
Molecular Formula CaHoNSSI [11[4115]
Molecular Weight 131.27 g/mol [41[6]
Melting Point -32.8 °C [41[6]
Boiling Point 143-144 °C [1][6]
Density 0.931 g/mL at 25 °C [3][6]

Refractive Index

1.482 at 20 °C

[1]3]

Flash Point

29 °C (84.2 °F)

[1]

Vapor Density

>1 (vs air)

[3]

Solubility

Reacts with water.

[1]

Chemical Structure and Reactivity

Trimethylsilyl isothiocyanate is an organosilicon compound featuring an isothiocyanate

group where the nitrogen atom is covalently bonded to a trimethylsilyl group.[6][7] Its chemical
structure is represented by the SMILES string C--INVALID-LINK--(C)N=C=S.[1]

This compound is a notable ambident nucleophile, meaning it can react at two different sites—

either the nitrogen or the sulfur atom of the isothiocyanate group. This dual reactivity makes it a

valuable reagent in organic chemistry.[6] It readily reacts with a variety of electrophiles,

including alkyl halides, aldehydes, and epoxides.[3][6] For instance, it participates in the ring-

opening reactions of N-substituted aziridines and cyclohexene oxide.[1] Furthermore, it can act

as an electrophile, reacting with nucleophiles to form thioamide structures, which can be

precursors to various heterocycles.[6]

Experimental Protocols for Property Determination

While specific experimental documentation for the determination of every physical property of

trimethylsilyl isothiocyanate is not detailed in standard literature, the following are general,

well-established methodologies for measuring the key physical constants listed above.
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Melting Point: The melting point can be determined using a standard melting point
apparatus. A small, purified sample is placed in a capillary tube and heated at a controlled
rate. The temperature range from the appearance of the first liquid drop to the complete
melting of the solid is recorded as the melting point. Given its low melting point, a cryostat
would be necessary.

Boiling Point: The boiling point is typically measured by distillation. The compound is heated
in a distillation apparatus, and the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure, and the liquid turns into a vapor, is recorded.
For accuracy, the atmospheric pressure should be noted and the boiling point corrected to
standard pressure if necessary.

Density: The density of liquid trimethylsilyl isothiocyanate can be determined using a
pycnometer. The pycnometer is first weighed empty, then filled with the sample and weighed
again. The volume of the pycnometer is known, allowing for the calculation of the density
(mass/volume) at a specific temperature, typically 25 °C.

Refractive Index: A refractometer is used to measure the refractive index. A few drops of the
liquid are placed on the prism of the refractometer, and the instrument measures the extent
to which light is bent (refracted) when it moves from air into the sample. This is a rapid and
non-destructive measurement, usually performed at 20 °C.

Application in Organic Synthesis: A Workflow
Example

Trimethylsilyl isothiocyanate is a key reagent in the synthesis of various heterocyclic
compounds. One notable application is in the one-pot synthesis of 3-phenyl-5-mercapto-4H-
1,2,4-triazole from benzohydrazide.[6] The following diagram illustrates the general workflow
for this synthesis.
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Workflow for the Synthesis of 3-phenyl-5-mercapto-4H-1,2,4-triazole

Reactants

' Benzohydrazide ' El'rimethylsilyl Isothiocyanate (TMSNCSD

Step 1: Reflux

y

Equimolar mixture refluxed in Ethanol for 5 hours)

Step 2: Saponifica%ion and Cyclization

(Addition of NaOH)
(Reflux for 4 hours)

Step 3: Work-up
Y

Gooling and neutralization with Acetic AcicD

Product

3-phenyl-5-mercapto-4H-1,2,4-triazole (White Solid, 88% yield)

Click to download full resolution via product page

Caption: Synthesis of 3-phenyl-5-mercapto-4H-1,2,4-triazole using TMSNCS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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